Cas no 873010-00-5 (4-chloro-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide)
4-chloro-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, 4-chloro-N-[2-[4-methyl-2-(3-pyridinyl)-5-thiazolyl]ethyl]-
- 4-chloro-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide
-
- Inchi: 1S/C17H16ClN3O2S2/c1-12-16(24-17(21-12)13-3-2-9-19-11-13)8-10-20-25(22,23)15-6-4-14(18)5-7-15/h2-7,9,11,20H,8,10H2,1H3
- InChI Key: KBRJPQMYAQAJPC-UHFFFAOYSA-N
- SMILES: C1(S(NCCC2SC(C3=CC=CN=C3)=NC=2C)(=O)=O)=CC=C(Cl)C=C1
4-chloro-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2011-0077-2μmol |
4-chloro-N-{2-[4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-yl]ethyl}benzene-1-sulfonamide |
873010-00-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2011-0077-5μmol |
4-chloro-N-{2-[4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-yl]ethyl}benzene-1-sulfonamide |
873010-00-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2011-0077-10μmol |
4-chloro-N-{2-[4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-yl]ethyl}benzene-1-sulfonamide |
873010-00-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2011-0077-20μmol |
4-chloro-N-{2-[4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-yl]ethyl}benzene-1-sulfonamide |
873010-00-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2011-0077-1mg |
4-chloro-N-{2-[4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-yl]ethyl}benzene-1-sulfonamide |
873010-00-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2011-0077-2mg |
4-chloro-N-{2-[4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-yl]ethyl}benzene-1-sulfonamide |
873010-00-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2011-0077-3mg |
4-chloro-N-{2-[4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-yl]ethyl}benzene-1-sulfonamide |
873010-00-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2011-0077-4mg |
4-chloro-N-{2-[4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-yl]ethyl}benzene-1-sulfonamide |
873010-00-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2011-0077-5mg |
4-chloro-N-{2-[4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-yl]ethyl}benzene-1-sulfonamide |
873010-00-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2011-0077-10mg |
4-chloro-N-{2-[4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-yl]ethyl}benzene-1-sulfonamide |
873010-00-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-chloro-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 4-chloro-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide
Professional Introduction to 4-chloro-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide (CAS No. 873010-00-5)
4-chloro-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 873010-00-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this compound, featuring a 4-chloro substituent and a complex N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide moiety, suggests potential applications in the development of novel therapeutic agents.
The 4-chloro group in the molecular framework is a key feature that influences the compound's reactivity and interaction with biological targets. Chloro-substituted aromatic compounds are well-documented for their role in pharmaceuticals, often serving as pharmacophores in drug design. The presence of this group enhances the compound's ability to engage with biological receptors, potentially leading to improved binding affinity and efficacy. Furthermore, the N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide part of the molecule introduces a pyridine ring and a thiazole scaffold, which are both known for their biological significance. Pyridine derivatives are frequently encountered in medicinal chemistry due to their ability to modulate enzyme activity and receptor interactions, while thiazole derivatives have been implicated in various pharmacological actions.
Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug discovery. The thiazole core in this compound is particularly noteworthy, as it has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide combines the favorable characteristics of both pyridine and thiazole, creating a versatile scaffold for further derivatization and optimization. This dual functionality makes it an attractive candidate for exploring new therapeutic pathways.
In the context of modern drug development, computational methods have played a pivotal role in predicting the biological activity of novel compounds. Molecular docking studies have been employed to evaluate how 4-chloro-N-{2-(pyridinylmethyl)-4-methylthiazolizinylmethyl}benzenesulfonamide interacts with target proteins. These simulations have provided valuable insights into its binding affinity and potential mode of action. For instance, preliminary studies suggest that this compound may inhibit specific enzymes involved in cancer progression or inflammatory responses. Such findings are crucial for guiding experimental validation and further refinement of the molecule.
The synthesis of 4-chloro-N-{2-(pyridinylmethyl)-4-methylthiazolizinylmethyl}benzenesulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the complex heterocyclic framework efficiently. The use of chiral auxiliaries or asymmetric catalysis may also be considered to achieve enantiomerically pure forms of the compound, which can significantly impact its pharmacological profile.
One of the most compelling aspects of 4-chloro-N-{2-(pyridinylmethyl)-4-methylthiazolizinylmethyl}benzenesulfonamide is its potential as a lead compound for drug discovery. By leveraging structural modifications based on initial pharmacological data, researchers can develop a series of analogs with enhanced properties. For example, variations in the substitution pattern around the benzene ring or modifications to the thiazole core can be explored to optimize potency and selectivity. Such iterative design processes are fundamental to modern medicinal chemistry and have led to the discovery of numerous successful drugs.
The role of N-{2-(pyridinylmethyl)-4-methylthiazolizinylmethyl}benzenesulfonamide as an intermediate in synthesizing more complex molecules cannot be overstated. Its unique structural features make it a valuable building block for constructing larger scaffolds with tailored biological activities. Additionally, its stability under various reaction conditions enhances its utility in synthetic protocols. This versatility has made it a topic of interest for both academic researchers and industrial chemists working on next-generation therapeutics.
As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. 4-chloro-N-{2-(pyridinylmethyl)-4-methylthiazolizinylmethyl}benzenesulfonamide exemplifies how structural complexity can be leveraged to develop innovative solutions for complex diseases. Its combination of known pharmacophores and novel scaffolds positions it as a promising candidate for further investigation. Future studies will likely focus on elucidating its mechanism of action through both computational and experimental approaches.
The broader implications of this research extend beyond individual compounds like 4-chloro-N-{2-(pyridinylmethyl)-4-methylthiazolizinylmethyl}benzenesulfonamide. They contribute to our overall understanding of how molecular structure influences biological activity, providing foundational knowledge that can be applied across various therapeutic areas. As computational tools become more sophisticated and synthetic techniques advance, we can expect even more efficient discovery processes leading to breakthroughs in medicine.
873010-00-5 (4-chloro-N-{2-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)